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Compound of Interest

Compound Name: Triethylsulfonium

Cat. No.: B1208873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of triethylsulfonium
compounds, focusing on their chemical identifiers, synthesis, physicochemical properties, and

key applications in organic synthesis and materials science. This document is intended to serve

as a valuable resource for researchers and professionals engaged in chemical research and

drug development.

Introduction to Triethylsulfonium Compounds
Triethylsulfonium salts are a class of organosulfur compounds characterized by a central

sulfur atom bonded to three ethyl groups, bearing a positive charge. The properties and

applications of these salts are largely determined by the nature of the counter-anion. This guide

will focus on three prominent examples: triethylsulfonium iodide, triethylsulfonium
tetrafluoroborate, and triethylsulfonium bis(trifluoromethylsulfonyl)imide. These compounds

are valuable reagents and materials, finding utility as alkylating agents, precursors to sulfur

ylides for organic synthesis, and as ionic liquids in electrochemical applications.

Chemical Identification
A clear identification of chemical compounds is crucial for scientific research. The CAS number

and IUPAC name for the triethylsulfonium cation and its common salts are provided below.
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Compound Name CAS Number IUPAC Name Molecular Formula

Triethylsulfonium

Cation
3378-18-5 triethylsulfanium C6H15S+

Triethylsulfonium

Iodide
1829-92-1

triethylsulfanium;iodid

e[1]
C6H15IS[1]

Triethylsulfonium

Tetrafluoroborate
368-40-1

triethylsulfanium;tetrafl

uoroborate
C6H15BF4S

Triethylsulfonium

Bis(trifluoromethylsulf

onyl)imide

321746-49-0

triethylsulfanium;bis(tri

fluoromethylsulfonyl)a

zanide[2]

C8H15F6NO4S3[2]

Physicochemical Properties
The physical and chemical properties of triethylsulfonium salts are critical for their handling,

storage, and application. A summary of key properties for the three featured salts is presented

in the table below.

Property
Triethylsulfonium
Iodide

Triethylsulfonium
Tetrafluoroborate

Triethylsulfonium
Bis(trifluoromethyl
sulfonyl)imide

Molecular Weight 246.16 g/mol [1] 206.05 g/mol 399.4 g/mol [2]

Appearance
Colorless crystalline

solid[3]

White crystalline

powder

Clear colorless to

yellow liquid

Melting Point 147-148°C[4] 104-105°C -35.5 °C[5]

Solubility Soluble in water[4]
Data not readily

available
Insoluble in water

Ionic Conductivity Not applicable (solid) Not applicable (solid) ~6.0 mS/cm[5]

Synthesis of Triethylsulfonium Salts

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Triethylsulphonium-iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylsulphonium-iodide
https://pubchem.ncbi.nlm.nih.gov/compound/16211135
https://pubchem.ncbi.nlm.nih.gov/compound/16211135
https://www.benchchem.com/product/b1208873?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylsulphonium-iodide
https://pubchem.ncbi.nlm.nih.gov/compound/16211135
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylsulfonium-iodide
https://m.chemicalbook.com/ProductChemicalPropertiesCB3243037_EN.htm
https://www.sigmaaldrich.com/US/en/product/sial/08748
https://m.chemicalbook.com/ProductChemicalPropertiesCB3243037_EN.htm
https://www.sigmaaldrich.com/US/en/product/sial/08748
https://www.benchchem.com/product/b1208873?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The synthesis of triethylsulfonium salts generally proceeds through the alkylation of a

thioether. A generalized synthetic scheme is depicted below.

Diethyl Sulfide

Triethylsulfonium Salt

Alkylation

Ethyl Halide (e.g., EtI) or
Triethyloxonium Salt (e.g., Et3OBF4)

Click to download full resolution via product page

General synthesis of triethylsulfonium salts.

For salts with complex anions like bis(trifluoromethylsulfonyl)imide, a two-step process

involving anion metathesis is typically employed.

Triethylsulfonium Iodide
Triethylsulfonium

Bis(trifluoromethylsulfonyl)imide

Anion Exchange

Lithium Bis(trifluoromethylsulfonyl)imide

Lithium Iodide

Click to download full resolution via product page

Synthesis via anion metathesis.

Experimental Protocol: General Synthesis of
Triethylsulfonium Iodide
This protocol is adapted from the synthesis of trimethylsulfonium iodide and can be applied to

the synthesis of its triethyl analogue.[6][7][8]

Materials:

Diethyl sulfide

Ethyl iodide
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Anhydrous solvent (e.g., acetone or acetonitrile)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

diethyl sulfide (1.0 equivalent) in the anhydrous solvent.

Slowly add ethyl iodide (1.0-1.1 equivalents) to the solution at room temperature.

Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-50°C) for

several hours to overnight. The progress of the reaction can be monitored by the

precipitation of the triethylsulfonium iodide salt.

After the reaction is complete, cool the mixture to room temperature and then in an ice bath

to maximize precipitation.

Collect the solid product by vacuum filtration and wash with a small amount of cold,

anhydrous solvent.

Dry the resulting white to off-white crystalline solid under vacuum to yield triethylsulfonium
iodide.

Applications in Organic Synthesis: The Corey-
Chaykovsky Reaction
A primary application of triethylsulfonium iodide is in the Corey-Chaykovsky reaction, where it

serves as a precursor to a sulfur ylide for the synthesis of epoxides from aldehydes and

ketones.[9][10]
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Triethylsulfonium Iodide

Triethylsulfonium Ethylide
(Sulfur Ylide)

Deprotonation

Strong Base (e.g., NaH, t-BuOK)

Betaine Intermediate

Nucleophilic Attack

Aldehyde or Ketone

Epoxide

Intramolecular SN2

Diethyl Sulfide

Click to download full resolution via product page

Mechanism of the Corey-Chaykovsky reaction.

Experimental Protocol: Epoxidation of Cyclohexanone
using Triethylsulfonium Iodide
This protocol is adapted from a procedure using trimethylsulfonium iodide.[9]

Materials:

Triethylsulfonium iodide

Potassium tert-butoxide

Cyclohexanone

Anhydrous dimethyl sulfoxide (DMSO)
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Diethyl ether

Water

Anhydrous magnesium sulfate

Procedure:

To a stirred solution of triethylsulfonium iodide (1.1 equivalents) in anhydrous DMSO, add

a solution of potassium tert-butoxide (1.1 equivalents) in anhydrous DMSO at room

temperature under an inert atmosphere.

Stir the resulting mixture for 10-15 minutes to generate the sulfur ylide.

Add cyclohexanone (1.0 equivalent) dropwise to the ylide solution.

Stir the reaction mixture at room temperature for 1-2 hours, or until the reaction is complete

(monitored by TLC).

Quench the reaction by adding water.

Extract the aqueous layer with diethyl ether (3 x volumes).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter and concentrate the organic phase under reduced pressure to obtain the crude

epoxide.

Purify the crude product by column chromatography on silica gel to afford the desired

epoxide.

Applications in Materials Science: Ionic Liquids
Triethylsulfonium bis(trifluoromethylsulfonyl)imide is a room-temperature ionic liquid (IL) with

applications in electrochemistry.[5][11] Its properties, such as high ionic conductivity and a wide

electrochemical window, make it a suitable component for electrolytes in devices like

supercapacitors.[5]
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Relevance to Drug Development
Triethylsulfonium salts belong to the broader class of alkylating agents. Alkylating agents are

a cornerstone of cancer chemotherapy, exerting their cytotoxic effects by transferring alkyl

groups to DNA, which ultimately leads to cell death.[12][13][14] While specific

triethylsulfonium compounds are not currently marketed as anticancer drugs, their chemical

reactivity as alkylating agents suggests potential for investigation in medicinal chemistry for the

development of new therapeutic agents.

Toxicology and Safety
As alkylating agents, triethylsulfonium compounds should be handled with care due to their

potential toxicity. Alkylating agents are known to be cytotoxic and can be carcinogenic.[12]

Specific toxicological data for triethylsulfonium salts are limited in the public domain.

However, general precautions for handling reactive electrophiles should be followed, including

the use of appropriate personal protective equipment (gloves, safety glasses, and a lab coat)

and working in a well-ventilated fume hood. For triethylsulfonium
bis(trifluoromethylsulfonyl)imide, it is known to cause skin and serious eye irritation and may

cause respiratory irritation.[2]

Conclusion
Triethylsulfonium compounds are versatile reagents with established applications in organic

synthesis and emerging uses in materials science. Their role as precursors to sulfur ylides in

the Corey-Chaykovsky reaction is a powerful tool for the construction of epoxides. Furthermore,

the development of triethylsulfonium-based ionic liquids highlights their potential in modern

electrochemical systems. While their direct application in drug development is not yet

established, their fundamental reactivity as alkylating agents provides a basis for future

exploration in medicinal chemistry. This guide provides a foundational understanding of these

important compounds for researchers and professionals in the chemical and pharmaceutical

sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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